Cas no 203188-31-2 (Olopatadine N-Oxide)

• Product Name: Olopatadine N-Oxide
• CAS No: 203188-31-2
• MF: C₂₁H₂₃NO₄
• MW: 353.41162610054
• CID: 909547
• Update Time: 2025-04-19

Olopatadine N-Oxide Chemical and Physical Properties

Names and Identifiers

• Olopatadine N-Oxide
• 3-[2-(carboxymethyl)-6H-benzo[c][1]benzoxepin-11-ylidene]-N,N-dimethylpropan-1-amine oxide

• Inchi： 1S/C21H23NO4/c1-22(2,25)11-5-8-18-17-7-4-3-6-16(17)14-26-20-10-9-15(12-19(18)20)13-21(23)24/h3-4,6-10,12H,5,11,13-14H2,1-2H3,(H,23,24)/b18-8-
• InChI Key： TXKZPVWYFNGMCP-LSCVHKIXSA-N
• SMILES： O1CC2C=CC=CC=2/C(/C2C=C(CC(=O)O)C=CC1=2)=C/CC[N+](C)(C)[O-]

Computed Properties

• Exact Mass: 353.16300

Experimental Properties

• Melting Point: 155-157°C
• PSA: 75.96000
• LogP: 3.62300

Olopatadine N-Oxide Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：